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Compound of Interest

Compound Name: Rebaudioside S

Cat. No.: B15595482 Get Quote

Disclaimer: This technical guide addresses the thermal and pH stability of Rebaudioside S.

However, due to the limited availability of specific stability data for Rebaudioside S, a minor

steviol glycoside, this document leverages data from closely related and well-studied steviol

glycosides, namely Rebaudioside A, Rebaudioside M, and Stevioside. The stability profiles of

these compounds are expected to be comparable to that of Rebaudioside S due to their

structural similarities. This information should, therefore, be considered an estimation and a

guide for researchers, scientists, and drug development professionals.

Introduction
Rebaudioside S is a diterpenoid glycoside found in the leaves of the Stevia rebaudiana

Bertoni plant. As a member of the steviol glycoside family, it is utilized for its sweetening

properties in various food, beverage, and pharmaceutical applications. The stability of these

compounds under different processing and storage conditions, particularly with respect to

temperature and pH, is a critical factor for ensuring product quality, efficacy, and shelf-life. This

guide provides a comprehensive overview of the thermal and pH stability of steviol glycosides,

with a focus on data from Rebaudioside A, Rebaudioside M, and Stevioside as surrogates for

Rebaudioside S.

Thermal Stability
Steviol glycosides are generally recognized for their high heat stability, making them suitable

for use in a wide range of processed foods and beverages.
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Quantitative Data on Thermal Stability
The following table summarizes the thermal stability of Stevioside and Rebaudioside A under

various conditions.

Steviol
Glycoside

Temperatur
e (°C)

Time Conditions
Degradatio
n (%)

Reference

Stevioside up to 120 - Solid form Stable [1][2]

Stevioside >140 - Solid form
Begins to

degrade
[1][2]

Stevioside 105 48 hours Dry heating 91 [1][3]

Stevioside 80 8 hours
Distilled

water
25 [1]

Rebaudioside

A
100 48 hours

Aqueous

solution (6.5

mg/mL)

32 [4]

Stevioside 100
Prolonged

heating

Aqueous

solution (6.5

mg/mL)

Significant

decrease
[4]

Steviol

Glycosides
up to 200 -

Pastries

(baking)
Stable [5]

pH Stability
The stability of steviol glycosides can be influenced by the pH of the surrounding medium,

particularly at elevated temperatures. In general, they exhibit good stability over a wide pH

range.

Quantitative Data on pH Stability
The tables below present the pH stability data for Rebaudioside A, Rebaudioside M, and

Stevioside.
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Rebaudioside A

pH
Temperatur
e (°C)

Time
Buffer/Medi
um

Degradatio
n (%)

Reference

3 <30 6 months

Citrate and

phosphate

buffers

<6 [6]

7 30 6 months
Phosphate

buffer
up to 25 [6]

7 30 6 months Citrate buffer <5 [6]

2.4 - 3.5 80 - Soft drinks

Increased

degradation

at lower pH

[6]

2.6 37 4 months

Acidic

carbonated

beverage

Significant

degradation
[6]

2.4 100 4 hours
Phosphoric

acid
40 [7]

2.6 100 4 hours Citric acid 40 [7]

Rebaudioside M
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pH
Temperatur
e (°C)

Time Conditions Stability Reference

2.8, 3.2, 3.8,

4.2
5, 20, 30, 40 26 weeks

Mock

beverage

solutions

Minimal

degradation
[8]

2.0 80 24 hours

0.1 M

phosphoric

acid

Yielded three

minor

degradation

compounds

[9]

2-8 - -
Aqueous

solutions

Generally

stable, similar

to

Rebaudioside

A

[10]

Stevioside
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pH
Temperatur
e (°C)

Time Conditions
Degradatio
n (%)

Reference

2.0 - 10.0 up to 120 -
Aqueous

solution
Stable [1][2]

1.0 - -
Aqueous

solution
Degraded [1][2]

1 80 2 hours
Strong acidic

conditions

Total

decompositio

n

[11]

2 80 72 hours
Acidic

conditions

Complete

degradation
[12][13]

3 80 72 hours
Acidic

conditions
up to 55 [12][13]

2-10 60 2 hours
Aqueous

solution

Practically no

degradation
[5]

- 80 8 hours 0.1 M HCl 81 [1]

- 80 8 hours 0.1 M NaOH 100 [1]

- 80 8 hours
0.1 M Citric

acid
86 [1]

- 80 8 hours

0.1 M

Phosphoric

acid

98 [1]

Experimental Protocols
The following sections detail generalized experimental methodologies for assessing the

thermal and pH stability of steviol glycosides, synthesized from various cited studies.

Thermal Stability Assessment (Forced Degradation)
Objective: To evaluate the stability of the steviol glycoside under elevated temperature

conditions.
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Methodology:

Sample Preparation:

Accurately weigh a known amount of the Rebaudioside S standard.

For solid-state stability, place the powder in a controlled temperature and humidity

chamber.

For solution stability, dissolve the standard in a specific solvent (e.g., purified water, buffer

solution) to a known concentration (e.g., 500 mg/L).

Stress Conditions:

Expose the samples to a range of high temperatures (e.g., 60, 80, 100, 120, 140 °C).

Maintain the temperature for a defined period (e.g., 1, 2, 4, 8, 24, 48 hours).

Sample Analysis:

At specified time intervals, withdraw samples.

Allow samples to cool to room temperature.

If necessary, dilute the samples to an appropriate concentration for analysis.

Analyze the samples using a validated High-Performance Liquid Chromatography (HPLC)

method.

Data Analysis:

Quantify the remaining percentage of the parent compound (Rebaudioside S).

Identify and quantify any degradation products formed.

Calculate the degradation rate constant if performing kinetic studies.

pH Stability Assessment (Forced Degradation)
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Objective: To determine the stability of the steviol glycoside across a range of pH values.

Methodology:

Sample Preparation:

Prepare a stock solution of Rebaudioside S in a suitable solvent (e.g., 30% acetonitrile in

water).

Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2, 3, 5, 7, 9).

Commonly used buffers include citrate and phosphate buffers.

Add a known volume of the Rebaudioside S stock solution to each buffer to achieve the

target final concentration.

Stress Conditions:

Incubate the prepared solutions at a constant temperature (e.g., room temperature, 40,

60, 80 °C).

Maintain the incubation for a defined period, with samples taken at various time points

(e.g., 0, 24, 48, 72 hours; or over several weeks/months for long-term studies).

Sample Analysis:

At each time point, withdraw an aliquot of the sample.

Neutralize the sample if necessary to stop further degradation.

Analyze the sample by a validated HPLC method.

Data Analysis:

Determine the concentration of the remaining Rebaudioside S.

Calculate the percentage of degradation at each pH and time point.

Characterize any major degradation products using techniques like LC-MS/MS.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A generalized HPLC method for the analysis of steviol glycosides is described below. Method

parameters may need to be optimized for specific applications.

Instrumentation: HPLC system with a UV or Charged Aerosol Detector (CAD).

Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) or a specialized column for steviol

glycosides like an amino or mixed-mode column.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffer (e.g., sodium

phosphate or ammonium formate at a slightly acidic pH, such as 2.6 or 3.0). A common

mobile phase composition is a 32:68 (v/v) mixture of acetonitrile and sodium phosphate

buffer (10 mmol/L, pH 2.6).[14]

Flow Rate: Typically 1.0 mL/min.[14]

Column Temperature: Maintained at a constant temperature, for example, 40 °C.[14]

Detection: UV detection at 210 nm.

Injection Volume: 20 µL.[14]

Quantification: Based on the peak area of the analyte compared to a standard calibration

curve.

Visualizations
The following diagrams illustrate a typical experimental workflow for stability testing and a

potential degradation pathway for Rebaudioside S under acidic conditions, based on studies

of related steviol glycosides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8535403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535403/
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Stress Conditions

Analysis

Results

Start: Define Stability Study Parameters
(Temperature, pH, Time)

Prepare Solid Sample Prepare Solution Sample
(e.g., in buffer)

Thermal Stress
(Incubate at defined temperature)

pH Stress
(Incubate in defined pH buffer)

Sample at Time Points

HPLC Analysis

Quantify Parent Compound Identify Degradation Products
(LC-MS/MS)

Tabulate Quantitative Data Propose Degradation Pathway

End: Stability Profile Established

Click to download full resolution via product page

Caption: Experimental workflow for stability testing of Rebaudioside S.
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Potential Degradation Products under Acidic Conditions

Rebaudioside S
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Hydrolysis of
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(Aglycone)

Further
hydrolysis
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Caption: Potential degradation pathway of Rebaudioside S in acidic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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